Cas no 1806822-79-6 (6-Amino-5-(difluoromethyl)-2,3-diiodopyridine)

• Product Name: 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine
• CAS No: 1806822-79-6
• MF: C₆H₄F₂I₂N₂
• MW: 395.915112495422
• CID: 4851446
• Update Time: 2025-05-27

6-Amino-5-(difluoromethyl)-2,3-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine

• Inchi： 1S/C6H4F2I2N2/c7-4(8)2-1-3(9)5(10)12-6(2)11/h1,4H,(H2,11,12)
• InChI Key： QGOIHLSCBMVRPP-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(F)F)=C1)N)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine

Comprehensive Overview of 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1806822-79-6)

6-Amino-5-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1806822-79-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and diiodo substitutions, serves as a critical intermediate in the development of novel bioactive molecules. Its structural complexity and functional versatility make it a valuable asset for researchers exploring drug discovery and medicinal chemistry.

The growing interest in 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine is closely tied to the rising demand for fluorinated compounds in modern therapeutics. Fluorine incorporation is known to enhance the metabolic stability and binding affinity of drug candidates, a trend highlighted by the success of FDA-approved fluorinated drugs. Researchers frequently search for terms like "fluorinated pyridine derivatives" and "iodo-substituted heterocycles", reflecting the compound's relevance in cutting-edge chemical synthesis.

From a synthetic perspective, CAS No. 1806822-79-6 offers intriguing possibilities for cross-coupling reactions, a hot topic in catalysis research. Its diiodo groups enable efficient palladium-catalyzed transformations, a method widely discussed in forums and publications. This aligns with frequent search queries such as "iodopyridine applications" and "difluoromethyl group reactivity", underscoring the compound's utility in advanced organic methodologies.

The 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine scaffold also holds promise for agrochemical innovation, a sector increasingly focused on sustainable pest control. With global searches for "eco-friendly crop protection chemicals" surging, this compound's potential as a building block for next-generation herbicides or fungicides merits exploration. Its amino functionality provides an anchor point for further derivatization, a feature highly valued in structure-activity relationship studies.

Analytical characterization of 1806822-79-6 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently searched by quality control professionals. The compound's high purity grade makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for reliable screening libraries. Discussions around "pyridine-based scaffold optimization" often reference such specialized intermediates.

In material science circles, the diiodopyridine core of this compound sparks interest for potential organic electronic applications. With rising searches for "halogenated organic semiconductors", researchers are investigating how heavy atoms like iodine might influence charge transport properties. While not yet extensively studied for this purpose, 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine represents an interesting case for molecular engineering investigations.

Storage and handling of CAS No. 1806822-79-6 require standard precautions for air-sensitive compounds, a practical consideration often searched alongside "heterocyclic compound stability". The compound's shelf life and solubility profile in common organic solvents are frequently documented parameters that assist researchers in experimental planning. Proper chemical storage guidelines ensure maintained reactivity for downstream applications.

The commercial availability of 6-Amino-5-(difluoromethyl)-2,3-diiodopyridine from specialty chemical suppliers has expanded in recent years, responding to increased demand from contract research organizations. Procurement-related searches such as "high purity pyridine derivatives" and "custom halogenated compounds" reflect this market trend. Suppliers often provide detailed certificates of analysis to meet rigorous research-grade standards.

Future research directions for this compound may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs), both trending topics in materials science literature. The simultaneous presence of amino and halogen functionalities creates multiple pathways for directional synthesis, a strategic advantage in molecular design projects. Such versatility explains the compound's growing presence in patent literature across multiple disciplines.